Cas no 2171688-13-2 ({7-methoxy-2-oxabicyclo4.2.0octan-7-yl}methanamine)

• Product Name: {7-methoxy-2-oxabicyclo4.2.0octan-7-yl}methanamine
• CAS No: 2171688-13-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5766484
• PubChem ID: 165522327
• Update Time: 2025-10-30

{7-methoxy-2-oxabicyclo4.2.0octan-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1294153
• 2171688-13-2
• {7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl}methanamine
• {7-methoxy-2-oxabicyclo4.2.0octan-7-yl}methanamine

• Inchi： 1S/C9H17NO2/c1-11-9(6-10)5-8-7(9)3-2-4-12-8/h7-8H,2-6,10H2,1H3
• InChI Key： MPKUNKQMYKTDRP-UHFFFAOYSA-N
• SMILES： O1CCCC2C1CC2(CN)OC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on {7-methoxy-2-oxabicyclo4.2.0octan-7-yl}methanamine

Comprehensive Overview of 7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl methanamine (CAS No. 2171688-13-2)

In the realm of organic chemistry and pharmaceutical research, 7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl methanamine (CAS No. 2171688-13-2) has emerged as a compound of significant interest. This bicyclic structure, characterized by its methoxy and methanamine functional groups, presents unique properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and synthetic chemistry.

The compound's bicyclo[4.2.0]octane framework is a key structural feature, contributing to its stability and reactivity. The presence of the 2-oxa (oxygen-containing) bridge adds to its versatility, enabling interactions with a wide range of chemical environments. This structural complexity has sparked discussions in scientific forums, particularly around its potential as a building block for novel bioactive molecules. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they can serve as scaffolds for machine learning-based molecular design.

One of the most searched questions related to this compound is: "What are the synthetic routes for 7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl methanamine?" Synthetic chemists have developed multiple pathways to access this structure, often starting from readily available precursors like cyclohexene derivatives. The methanamine moiety, in particular, offers opportunities for further functionalization, making it a valuable intermediate in multi-step syntheses. These synthetic approaches are frequently discussed in the context of green chemistry, as researchers seek more sustainable methods to produce such complex molecules.

In the pharmaceutical sector, the 7-methoxy group has drawn attention due to its potential to influence a compound's pharmacokinetic properties. This feature aligns with current industry focus on drug metabolism optimization, a hot topic in medicinal chemistry circles. The compound's ability to potentially modulate blood-brain barrier permeability has also been a subject of speculation, though rigorous studies are still needed to confirm such applications.

From a commercial perspective, the demand for CAS 2171688-13-2 has been steadily increasing, particularly among suppliers specializing in pharmaceutical intermediates. Market analysts note growing interest from both academic institutions and pharmaceutical companies, driven by the compound's structural novelty. This trend reflects the broader movement toward innovative chemical entities in drug development programs worldwide.

Quality control aspects of 7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl methanamine production have become another focal point. Analytical chemists emphasize the importance of advanced characterization techniques like NMR spectroscopy and mass spectrometry to ensure compound purity. These quality considerations are particularly crucial given the compound's potential use in high-value applications where consistency is paramount.

Environmental and safety profiles of such compounds remain an area of active investigation. While 2171688-13-2 doesn't fall under hazardous classifications, proper handling protocols are still essential, as with all laboratory chemicals. This precautionary approach aligns with the pharmaceutical industry's increasing emphasis on occupational health standards and responsible chemical management practices.

The intellectual property landscape surrounding this compound has also generated discussion. Several patent applications mentioning derivatives of 2-oxabicyclo[4.2.0]octane structures have emerged in recent years, indicating growing commercial interest. This patent activity reflects the compound's potential value in various therapeutic areas, though specific applications remain proprietary in many cases.

Looking ahead, the scientific community anticipates continued exploration of 7-methoxy-2-oxabicyclo[4.2.0]octan-7-yl methanamine and its analogs. With advances in computational chemistry and structure-activity relationship modeling, researchers can more efficiently explore the compound's potential. This direction aligns perfectly with current trends toward rational drug design and targeted molecular discovery.

For those seeking detailed technical information about CAS 2171688-13-2, reliable sources include specialized chemical databases and peer-reviewed literature. The compound's unique bicyclic structure continues to inspire innovative research across multiple disciplines, from medicinal chemistry to materials science. As understanding of its properties deepens, new applications for this interesting molecule will likely continue to emerge.